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Compound of Interest

Compound Name: (E)-5-OAHSA-d17

Cat. No.: B15600558

(E)-5-OAHSA-d17 is the deuterated form of (E)-5-hydroxy-octadecanoyl-sn-glycero-3-
phosphocholine, a member of the recently discovered class of endogenous lipids known as
fatty acid esters of hydroxy fatty acids (FAHFAS). This document serves as an in-depth
technical resource for researchers, scientists, and drug development professionals, providing
comprehensive information on its function, relevant experimental protocols, and associated
signaling pathways. Primarily, (E)-5-OAHSA-d17 functions as a crucial internal standard for the
accurate quantification of the biologically active lipid, 5-OAHSA, in various biological matrices
using mass spectrometry-based techniques.

Core Function and Biological Significance of the
Parent Compound, 5-OAHSA

(E)-5-OAHSA-d17's significance is intrinsically linked to its non-deuterated analog, 5-OAHSA.
FAHFAs, including 5-OAHSA, have emerged as a novel class of lipid mediators with potent
anti-diabetic and anti-inflammatory properties. These beneficial effects are primarily mediated
through the activation of G-protein coupled receptor 120 (GPR120).

Key biological functions of 5-OAHSA include:

e Improved Glucose Homeostasis: Activation of GPR120 by 5-OAHSA in pancreatic 3-cells
and intestinal L-cells stimulates the secretion of insulin and glucagon-like peptide-1 (GLP-1),
respectively. This leads to enhanced glucose uptake by peripheral tissues, such as muscle
and adipose tissue, and a reduction in blood glucose levels.
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o Anti-inflammatory Effects: In immune cells, particularly macrophages, 5-OAHSA binding to
GPR120 initiates a signaling cascade that inhibits the activation of pro-inflammatory
pathways, such as the NF-kB pathway. This results in a dampened inflammatory response, a
key factor in the pathogenesis of insulin resistance and type 2 diabetes.

o Enhanced Insulin Sensitivity: By mitigating chronic low-grade inflammation in adipose tissue
and other metabolic organs, 5-OAHSA contributes to improved insulin sensitivity.

Studies have shown that circulating levels of FAHFAs are often reduced in individuals with
insulin resistance and type 2 diabetes, highlighting their potential as both biomarkers and
therapeutic targets.

Physicochemical Properties and Quantitative Data

The following table summarizes the key physicochemical properties of (E)-5-OAHSA-d17 and
its parent compound, 5-OAHSA.

Property (E)-5-OAHSA-d17 5-OAHSA

Molecular Formula C36H51D1704 C36H6804

Molecular Weight 582.0 g/mol 564.9 g/mol

CAS Number 1802335-51-7 1629661-75-7

Physical State Solid Solid
Soluble in organic solvents Soluble in organic solvents

Solubility such as methanol, ethanol, such as methanol, ethanol,
and chloroform and chloroform

Experimental Protocols
Quantification of 5-OAHSA in Plasma using (E)-5-
OAHSA-d17 by LC-MSIMS

This protocol outlines a standard method for the extraction and quantification of 5-OAHSA from
human plasma.
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. Lipid Extraction (Folch Method)

To a 100 pL plasma sample in a glass tube, add 10 pL of a 1 pg/mL solution of (E)-5-
OAHSA-d17 in methanol (internal standard).

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture and vortex thoroughly for 1 minute.
Add 400 pL of 0.9% NaCl solution and vortex again for 30 seconds.
Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase using a glass Pasteur pipette and transfer to a new
glass tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.
Reconstitute the lipid extract in 100 pL of methanol for LC-MS/MS analysis.
. LC-MS/MS Parameters
Liquid Chromatography (LC):
o Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um particle size).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: A linear gradient from 60% to 100% Mobile Phase B over 10 minutes, followed
by a 5-minute hold at 100% B, and a 5-minute re-equilibration at 60% B.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI), negative mode.
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o Multiple Reaction Monitoring (MRM) Transitions:

= 5-OAHSA: Precursor ion (m/z) 563.5 - Product ion (m/z) 281.2 (quantifier) and 299.2
(qualifier).

» (E)-5-OAHSA-d17: Precursor ion (m/z) 580.5 - Product ion (m/z) 298.2.

o Collision Energy and other MS parameters: These should be optimized for the specific
instrument being used to achieve maximum sensitivity.

Synthesis of (E)-5-OAHSA-d17
The synthesis of (E)-5-OAHSA-d17 can be achieved through a multi-step process involving the
synthesis of deuterated oleic acid and 5-hydroxystearic acid, followed by their esterification.

a. Synthesis of Deuterated Oleic Acid (Oleic Acid-d17)

A plausible route involves the deuteration of a suitable precursor, such as a commercially
available oleic acid derivative, using deuterium gas and a catalyst (e.g., Wilkinson's catalyst) or
through a multi-step synthesis starting from smaller deuterated building blocks.

b. Synthesis of 5-Hydroxystearic Acid

This can be synthesized from oleic acid via epoxidation of the double bond followed by ring-
opening.

c. Esterification

The final step involves the esterification of 5-hydroxystearic acid with the deuterated oleic acid
(or its activated form, such as an acyl chloride) to yield (E)-5-OAHSA-d17. Standard
esterification conditions, such as using dicyclohexylcarbodiimide (DCC) and 4-
dimethylaminopyridine (DMAP), can be employed.

Signaling Pathways and Logical Relationships
GPR120 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of 5-OAHSA to
GPR120, leading to both anti-diabetic and anti-inflammatory effects.
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Caption: GPR120 signaling cascade.

Experimental Workflow for 5-OAHSA Quantification

The diagram below outlines the logical workflow for the quantification of 5-OAHSA from a
biological sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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